molecular formula C15H35NO4S B035079 Dodecyltrimethylammonium hydrogen sulfate CAS No. 103999-25-3

Dodecyltrimethylammonium hydrogen sulfate

Cat. No. B035079
CAS RN: 103999-25-3
M. Wt: 325.5 g/mol
InChI Key: KSZDKSNRUYOJHR-UHFFFAOYSA-M
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Description

Dodecyltrimethylammonium hydrogen sulfate is a chemical compound with the linear formula CH3(CH2)11N(CH3)3HSO4 . It has a molecular weight of 325.51 .


Molecular Structure Analysis

The molecular structure of Dodecyltrimethylammonium hydrogen sulfate is represented by the formula CH3(CH2)11N(CH3)3HSO4 . This indicates that it consists of a long hydrocarbon chain attached to a nitrogen atom, which is further connected to three methyl groups and a hydrogen sulfate ion .


Physical And Chemical Properties Analysis

Dodecyltrimethylammonium hydrogen sulfate is a solid substance suitable for ion pair chromatography . It has a molecular weight of 325.51 .

Scientific Research Applications

Ion Pair Chromatography

Dodecyltrimethylammonium hydrogen sulfate is suitable for ion pair chromatography . This technique is used to separate ions and polar molecules based on their affinity to the ion pair.

Inhibition of Cu Electrodeposition

The compound has been found to inhibit Cu electrodeposition . This is observed through surface adsorption, regardless of the electrode material used (Cu, Ag, Au, glassy carbon, and fluorine-doped SnO2) . The hydrophobic tail of Dodecyltrimethylammonium allows it to act as an inhibitor of Cu electrodeposition .

Interaction with Anions

Dodecyltrimethylammonium hydrogen sulfate interacts strongly with anions (sulfate, chloride), which causes the hysteresis observed in cyclic voltammograms on Cu rotating disk electrode . This indicates that its inhibition function is associated with the formation of the surface aggregates of Dodecyltrimethylammonium on anion-adsorbed Cu surface .

Reduction of Surface Roughness

Adsorbed Dodecyltrimethylammonium reduces the surface roughness of Cu electrodeposits . This is confirmed by SEM, AFM, and XPS analyses .

Use in Research and Development

Dodecyltrimethylammonium hydrogen sulfate is used in research and development, particularly in the field of life sciences . It is a leading supplier to the global Life Science industry with solutions and services for research, biotechnology development, and production .

Use in Production

In addition to its use in research and development, Dodecyltrimethylammonium hydrogen sulfate is also used in production . It is a key component in the production of various products in the life science industry .

Safety and Hazards

Dodecyltrimethylammonium hydrogen sulfate can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It’s recommended to avoid breathing its dust, mist, gas or vapors, and to avoid contact with skin and eyes .

properties

IUPAC Name

dodecyl(trimethyl)azanium;hydrogen sulfate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H34N.H2O4S/c1-5-6-7-8-9-10-11-12-13-14-15-16(2,3)4;1-5(2,3)4/h5-15H2,1-4H3;(H2,1,2,3,4)/q+1;/p-1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KSZDKSNRUYOJHR-UHFFFAOYSA-M
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCCCCCCCC[N+](C)(C)C.OS(=O)(=O)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H35NO4S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80583720
Record name N,N,N-Trimethyldodecan-1-aminium hydrogen sulfate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80583720
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

325.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Dodecyltrimethylammonium hydrogen sulfate

CAS RN

103999-25-3
Record name 1-Dodecanaminium, N,N,N-trimethyl-, sulfate (1:1)
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=103999-25-3
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name N,N,N-Trimethyldodecan-1-aminium hydrogen sulfate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80583720
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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